N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide

• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-[3-cyano-4-methyl-5-(morpholine-4-carbonyl)thiophen-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H17N3O3S/c1-9-11(8-16)14(17-13(19)10-2-3-10)22-12(9)15(20)18-4-6-21-7-5-18/h10H,2-7H2,1H3,(H,17,19)
• InChI Key: NPFWEPRVVRKLNZ-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=O)C2CC2)C(=O)N3CCOCC3

Description

N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide, also known as CTCE-9908, is a small molecule that has been studied for its potential therapeutic applications in cancer and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer and neurodegenerative diseases. N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival, and the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation. N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has also been shown to activate the AMPK pathway, which is involved in energy metabolism and cellular stress response.
Biochemical and Physiological Effects:
N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer research, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. In neurodegenerative disease research, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to reduce oxidative stress, inflammation, and amyloid-beta accumulation in the brain. N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has also been shown to improve mitochondrial function and energy metabolism in neurons.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide is its high potency and selectivity for its target pathways. N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to have minimal off-target effects and toxicity in animal models. However, one limitation of N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide is its poor solubility and bioavailability, which may limit its effectiveness in vivo. Another limitation is the lack of clinical data on N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide, which may hinder its translation to human therapies.

Future Directions

There are several future directions for N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide research. In cancer research, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide could be studied in combination with other cancer therapies, such as chemotherapy or immunotherapy, to enhance its effectiveness. In neurodegenerative disease research, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide could be studied in more complex animal models that better mimic human disease pathology. N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide could also be studied in clinical trials to evaluate its safety and efficacy in humans. Finally, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide could be modified or optimized to improve its solubility and bioavailability, which may enhance its therapeutic potential.

Synthesis Methods

The synthesis of N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide involves several steps, including the preparation of 2-bromo-3-methylthiophene, the reaction with morpholine-4-carboxylic acid, and the coupling with N-cyano-N-(cyclopropylmethyl)carbamimidic chloride. The final product is obtained by purification through column chromatography. This method has been optimized to produce high yields of pure N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide.

Scientific Research Applications

N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been studied for its potential therapeutic applications in cancer and neurodegenerative diseases. In cancer research, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and glioblastoma. In neurodegenerative disease research, N-[3-cyano-4-methyl-5-(morpholin-4-ylcarbonyl)thien-2-yl]cyclopropanecarboxamide has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.